Cas no 2411183-87-2 (2-Chloro-N-[(2R,3R)-2-[2-(cyclopropylmethyl)pyrazol-3-yl]oxolan-3-yl]propanamide)

• Product Name: 2-Chloro-N-[(2R,3R)-2-[2-(cyclopropylmethyl)pyrazol-3-yl]oxolan-3-yl]propanamide
• CAS No: 2411183-87-2
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• CID: 5356572
• Update Time: 2025-05-19

2-Chloro-N-[(2R,3R)-2-[2-(cyclopropylmethyl)pyrazol-3-yl]oxolan-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z3995632537
• 2-Chloro-N-[(2R,3R)-2-[2-(cyclopropylmethyl)pyrazol-3-yl]oxolan-3-yl]propanamide
• rac-2-chloro-N-[(2R,3R)-2-[1-(cyclopropylmethyl)-1H-pyrazol-5-yl]oxolan-3-yl]propanamide

• Inchi： 1S/C14H20ClN3O2/c1-9(15)14(19)17-11-5-7-20-13(11)12-4-6-16-18(12)8-10-2-3-10/h4,6,9-11,13H,2-3,5,7-8H2,1H3,(H,17,19)/t9?,11-,13-/m1/s1
• InChI Key： OYQRTRJMCKVFIC-HRBVQNPCSA-N
• SMILES： ClC(C)C(N[C@@H]1CCO[C@H]1C1=CC=NN1CC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 364
• XLogP3: 1.2
• Topological Polar Surface Area: 56.2

Additional information on 2-Chloro-N-[(2R,3R)-2-[2-(cyclopropylmethyl)pyrazol-3-yl]oxolan-3-yl]propanamide

Professional Introduction to Compound with CAS No. 2411183-87-2 and Product Name: 2-Chloro-N-[(2R,3R)-2-[2-(cyclopropylmethyl)pyrazol-3-yl]oxolan-3-yl]propanamide

The compound with the CAS number 2411183-87-2 and the product name 2-Chloro-N-[(2R,3R)-2-[2-(cyclopropylmethyl)pyrazol-3-yl]oxolan-3-yl]propanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The unique combination of functional groups, including a chloro substituent and a cyclopropylmethyl moiety, contributes to its distinct chemical properties and reactivity, making it a valuable candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry research. The presence of a pyrazole ring in the molecular structure of this compound is particularly noteworthy. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific configuration of the (2R,3R)-2-[2-(cyclopropylmethyl)pyrazol-3-yl] moiety enhances the compound's potential to interact with biological targets, thereby increasing its pharmacological relevance.

The oxolan ring in the compound's structure adds another layer of complexity and functionality. Oxolane derivatives have been explored for their role in various pharmacological applications due to their ability to form stable cyclic structures that can mimic natural products. This structural feature may contribute to the compound's stability and bioavailability, making it an attractive candidate for further development.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug design. The chloro substituent at the 2-position of the molecule can serve as a handle for further chemical modifications, allowing researchers to explore various derivatives with enhanced biological activity. Additionally, the cyclopropylmethyl group introduces steric hindrance, which can influence the compound's binding affinity to biological targets. These features make it a versatile tool for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of heterocyclic compounds. The (2R,3R)-configuration of the pyrazole ring has been shown to significantly impact the biological activity of related compounds. This specific stereochemistry may contribute to improved selectivity and reduced toxicity, making it a critical factor in drug development.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, has been instrumental in achieving the desired molecular structure. These methods not only enhance efficiency but also allow for greater control over stereochemistry, which is crucial for pharmaceutical applications.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties in vitro. Its ability to interact with various biological targets has been observed in cell-based assays, indicating potential therapeutic benefits. However, further research is needed to fully elucidate its mechanism of action and assess its efficacy in vivo.

The integration of computational chemistry and molecular modeling techniques has accelerated the process of identifying promising candidates for drug development. These tools have enabled researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. The (2R,3R)-configuration and other structural features identified through computational analysis have guided synthetic efforts toward more effective derivatives.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like this one represent a significant step forward in developing innovative treatments for various diseases. The unique structural features and potential biological activities make it a valuable asset in the ongoing quest to improve human health.

As our understanding of molecular interactions continues to evolve, so does our ability to design more effective drugs. The chloro substituent, cyclopropylmethyl group, and (2R,3R)-configuration are just a few examples of how structural features can be leveraged to enhance pharmacological properties. By continuing to explore these compounds and their derivatives, researchers can unlock new possibilities for treating complex diseases.

The future directions for research on this compound include exploring its potential as an intermediate in multi-step syntheses and investigating its interactions with specific biological targets. Additionally, studying its pharmacokinetic properties will provide valuable insights into its suitability for clinical applications.

In conclusion,CAS No 2411183-87-2 and Product Name: 2-Chloro-N-[(2R,3R)-2-[2-(cyclopropylmethyl)pyrazol-3-yl]oxolan-3-yl]propanamide represent a significant contribution to pharmaceutical chemistry. Their unique structural features and promising biological activities make them valuable candidates for further research and development. As our understanding of these molecules grows, so does our hope for discovering new treatments that can improve patient outcomes worldwide.